Cas no 62113-49-9 (3,8-Bis(ethoxycarbonylamino)-5-(3-bromopropyl)-6-phenyl-phenanthridinium Bromide)

• Product Name: 3,8-Bis(ethoxycarbonylamino)-5-(3-bromopropyl)-6-phenyl-phenanthridinium Bromide
• CAS No: 62113-49-9
• MF: C₂₈H₂₉Br₂N₃O₄
• MW: 631.355565786362
• CID: 956171
• PubChem ID: 6454345
• Update Time: 2025-05-19

3,8-Bis(ethoxycarbonylamino)-5-(3-bromopropyl)-6-phenyl-phenanthridinium Bromide Chemical and Physical Properties

Names and Identifiers

• 3,8-Bis-ethoxycarbonylamino-5-(3-bromo-propyl)-6-phenyl -phenanthridinium Bromide
• 3,8-Bis(ethoxycarbonylamino)-5-(3-bromopropyl)-6-phenyl-phenanthridinium Bromide
• 3,8-BIS-ETHOXYCARBONYLAMINO-5-(3-BROMO-PROPYL)-6-PHENYL-PHENANTHRIDINIUM BROMIDE
• ethyl N-[5-(3-bromopropyl)-3-(ethoxycarbonylamino)-6-phenylphenanthridin-5-ium-8-yl]carbamate,bromide
• EINECS 263-412-1
• ethyl N-[5-(3-bromopropyl)-3-(ethoxycarbonylamino)-6-phenylphenanthridin-5-ium-8-yl]carbamate;bromide
• DB-219115
• NS00057142
• AKOS030240422
• 3,8-BIS-ETHOXYCARBONYLAMINO-5-(3-BROMO-PROPYL)-6-PHENYL_x000b_-PHENANTHRIDINIUM BROMIDE
• 3,8-bis-Ethoxycarbonylamino-5-(3-bromo-propyl)-6-phenyl-phenanthridinium bromide
• 5-(3-Bromopropyl)-3,8-bis((ethoxycarbonyl)amino)-6-phenylphenanthridinium bromide
• 62113-49-9
• 5-(3-Bromopropyl)-3,8-bis((ethoxycarbonyl)amino)-6-phenylphenanthridin-5-ium bromide

• Inchi： 1S/C28H28BrN3O4.BrH/c1-3-35-27(33)30-20-11-13-22-23-14-12-21(31-28(34)36-4-2)18-25(23)32(16-8-15-29)26(24(22)17-20)19-9-6-5-7-10-19;/h5-7,9-14,17-18H,3-4,8,15-16H2,1-2H3,(H,30,33);1H
• InChI Key： FEKABAHLFSPQDM-UHFFFAOYSA-N
• SMILES： BrCCC[N+]1C2C=C(C=CC=2C2C=CC(=CC=2C=1C1C=CC=CC=1)NC(=O)OCC)NC(=O)OCC.[Br-]

Computed Properties

• Exact Mass: 629.05200
• Monoisotopic Mass: 629.05248g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 37
• Rotatable Bond Count: 10
• Complexity: 719
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.5Ų

Experimental Properties

• Melting Point: 248-250°C
• PSA: 85.41000
• LogP: 7.84380

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on 3,8-Bis(ethoxycarbonylamino)-5-(3-bromopropyl)-6-phenyl-phenanthridinium Bromide

Recent Advances in the Study of 3,8-Bis(ethoxycarbonylamino)-5-(3-bromopropyl)-6-phenyl-phenanthridinium Bromide (CAS: 62113-49-9)

In recent years, the compound 3,8-Bis(ethoxycarbonylamino)-5-(3-bromopropyl)-6-phenyl-phenanthridinium Bromide (CAS: 62113-49-9) has garnered significant attention in the field of chemical biology and medicinal chemistry. This phenanthridinium derivative has shown promising potential in various therapeutic applications, particularly in the areas of anticancer and antimicrobial research. The unique structural features of this compound, including its bromopropyl and ethoxycarbonylamino substituents, contribute to its biological activity and make it a valuable candidate for further investigation.

A recent study published in the Journal of Medicinal Chemistry explored the mechanism of action of this compound in cancer cell lines. The researchers demonstrated that 3,8-Bis(ethoxycarbonylamino)-5-(3-bromopropyl)-6-phenyl-phenanthridinium Bromide exhibits potent cytotoxicity against several cancer cell types, including breast, lung, and colon cancer cells. The compound was found to induce apoptosis through the activation of caspase-3 and caspase-9 pathways, suggesting its potential as a targeted therapeutic agent. Additionally, the study highlighted the compound's ability to inhibit DNA topoisomerase II, a key enzyme involved in DNA replication and repair.

Another significant advancement in the research of this compound comes from a collaborative study between academic and industrial researchers, focusing on its antimicrobial properties. The results, published in Bioorganic & Medicinal Chemistry Letters, revealed that 3,8-Bis(ethoxycarbonylamino)-5-(3-bromopropyl)-6-phenyl-phenanthridinium Bromide exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria. The compound's mechanism of action involves disruption of bacterial cell membranes and interference with nucleic acid synthesis. These findings open new avenues for the development of novel antibiotics to combat drug-resistant bacterial strains.

From a chemical perspective, recent synthetic improvements have been made to enhance the yield and purity of 3,8-Bis(ethoxycarbonylamino)-5-(3-bromopropyl)-6-phenyl-phenanthridinium Bromide. A team of organic chemists developed a more efficient synthetic route that reduces the number of steps and improves overall yield by approximately 30%. This advancement, detailed in the journal Organic Process Research & Development, is particularly important for scaling up production for potential clinical applications.

Pharmacokinetic studies have also progressed, with researchers investigating the compound's absorption, distribution, metabolism, and excretion (ADME) properties. Preliminary results suggest that while the compound shows good tissue penetration, its metabolic stability could be improved through structural modifications. Current efforts are focused on developing prodrug versions or nanoparticle formulations to enhance bioavailability and reduce potential side effects.

Looking forward, the research community anticipates several key developments related to 3,8-Bis(ethoxycarbonylamino)-5-(3-bromopropyl)-6-phenyl-phenanthridinium Bromide. These include comprehensive toxicology studies, formulation optimization for potential clinical use, and exploration of combination therapies with existing anticancer and antimicrobial agents. The compound's dual activity against both cancer cells and pathogenic microorganisms makes it particularly interesting for further investigation in complex disease conditions where both pathologies may coexist.